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Introduction

Quizalofop-ethyl is a selective post-emergence herbicide widely used for the control of grass
weeds in a variety of broadleaf crops.[1][2] Regulatory bodies worldwide have established
maximum residue limits (MRLS) for Quizalofop-ethyl in agricultural commodities and
environmental samples to ensure food safety and environmental protection. Accurate and
sensitive analytical methods are therefore essential for monitoring these residue levels.

The use of a stable isotope-labeled internal standard, such as Quizalofop-ethyl-d3, is the gold
standard for quantitative analysis by mass spectrometry. It compensates for variations in
sample preparation, instrument response, and matrix effects, leading to enhanced accuracy
and precision. This document provides detailed application notes and protocols for the analysis
of Quizalofop-ethyl residues in various matrices using Quizalofop-ethyl-d3 as an internal
standard.

Principle of the Method

The analytical workflow involves extraction of Quizalofop-ethyl and the internal standard from
the sample matrix, followed by cleanup to remove interfering co-extractives. The final
determination is performed by liquid chromatography coupled with tandem mass spectrometry
(LC-MS/MS), utilizing the unique mass transitions of the native analyte and its deuterated
analog.
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Materials and Reagents

e Standards:
o Quizalofop-ethyl (PESTANAL®, analytical standard)
o Quizalofop-ethyl-d3 (Available from suppliers of certified reference materials)
e Solvents:
o Acetonitrile (LC-MS grade)
o Methanol (LC-MS grade)
o Water (LC-MS grade)
o Hexane (HPLC grade)
e Reagents:
o Formic acid
o Ammonium formate
o Phosphoric acid
o Anhydrous magnesium sulfate
o Sodium chloride
o Primary secondary amine (PSA) sorbent

o C18 sorbent

o

Graphitized carbon black (GCB)

Experimental Protocols
Protocol 1: Analysis of Quizalofop-ethyl in Soil
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This protocol is adapted from the BASF Analytical Method D1303/02 for the determination of
Quizalofop-p-ethyl and its metabolites in soil.[3][4]

1. Sample Preparation and Extraction:

e Weigh 5 g of a homogenized soil sample into a 50 mL polypropylene centrifuge tube.
e Add a known amount of Quizalofop-ethyl-d3 internal standard solution.

e Add 15 mL of an 80:20 (v/v) mixture of acetonitrile and 6% phosphoric acid in water.
o Shake vigorously for 30 minutes on a mechanical shaker.

o Centrifuge at 4000 rpm for 5 minutes.

o Transfer the supernatant to a clean tube.

o Repeat the extraction of the soil pellet with another 15 mL of the extraction solvent.

o Combine the supernatants.

2. Sample Cleanup (Dispersive SPE):

» To the combined extract, add 150 mg of PSA, 50 mg of C18, and 900 mg of anhydrous
magnesium sulfate.

e Vortex for 1 minute.
o Centrifuge at 4000 rpm for 5 minutes.

» Take an aliquot of the supernatant, filter through a 0.22 pum syringe filter, and transfer to an
autosampler vial for LC-MS/MS analysis.

3. LC-MS/MS Analysis:
e LC Column: C18 column (e.g., 2.1 mm x 100 mm, 1.8 um)

o Mobile Phase A: 0.1% Formic acid in water
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¢ Mobile Phase B: 0.1% Formic acid in acetonitrile

e Flow Rate: 0.3 mL/min

e Injection Volume: 5 uL

o Gradient Program:

0-1 min: 10% B

[e]

1-8 min: 10-90% B

o

8-10 min: 90% B

[¢]

[e]

10.1-12 min: 10% B (re-equilibration)
 MS/MS Detection: Electrospray ionization (ESI) in positive ion mode.

Mass Transitions:

Compound Precursor lon (m/z) Product lon (m/z)
Quizalofop-ethyl 373.1 299.0
Quizalofop-ethyl-d3 376.1 299.0

Protocol 2: Analysis of Quizalofop-ethyl in Agricultural
Products (QUEChERS Method)

This protocol is a general QUEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe)
method suitable for a variety of plant-based matrices.

1. Sample Preparation and Extraction:
» Weigh 10 g of a homogenized sample (e.qg., fruit, vegetable) into a 50 mL centrifuge tube.

e Add 10 mL of acetonitrile.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1413714?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

e Add a known amount of Quizalofop-ethyl-d3 internal standard solution.

e Add the QUEChERS extraction salts (e.g., 4 g MgSOa, 1 g NaCl, 1 g trisodium citrate
dihydrate, 0.5 g disodium hydrogen citrate sesquihydrate).

e Shake vigorously for 1 minute.
o Centrifuge at 4000 rpm for 5 minutes.
2. Sample Cleanup (Dispersive SPE):

e Transfer a 1 mL aliquot of the acetonitrile supernatant to a 2 mL microcentrifuge tube
containing 150 mg MgSOa4, 50 mg PSA, and for pigmented samples, 50 mg GCB.

o Vortex for 30 seconds.
e Centrifuge at 10,000 rpm for 1 minute.

o Take an aliquot of the supernatant, filter through a 0.22 um syringe filter, and transfer to an
autosampler vial for LC-MS/MS analysis.

3. LC-MS/MS Analysis:
e Follow the LC-MS/MS conditions as described in Protocol 1.

Quantitative Data Summary

The following table summarizes typical performance data for the analysis of Quizalofop-ethyl in
various matrices based on published methods. The use of Quizalofop-ethyl-d3 as an internal
standard is expected to yield similar or improved performance.
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. LOQ LOD Recovery
Matrix Method Reference
(mglkg) (mglkg) (%)

Soil LC-MS/MS 0.005 0.001 70-120 [3]

Pome Fruit LC-MS/MS 0.050 0.0225 70-120 [5]

Stone Fruit LC-MS/MS 0.050 0.0225 70-120 [5]

Grapes LC-MS/MS 0.050 0.0225 70-120 [5]

Caraway LC-MS/MS 0.01 - 70-120 [6]
GC-MS/LC-

Groundnut 85.6-95.5 [7]
MS/MS

Visualizations

Experimental Workflow for Quizalofop-ethyl Residue
Analysis

Click to download full resolution via product page

Caption: Workflow for Quizalofop-ethyl residue analysis.

Signaling Pathway of Quizalofop-ethyl Action
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Caption: Mode of action of Quizalofop-ethyl.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for Herbicide Residue
Analysis using Quizalofop-ethyl-d3]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1413714#quizalofop-ethyl-d3-in-herbicide-residue-
analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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